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Astringin: Basic Properties & Handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Astringin

CAS No.: 29884-49-9

Cat. No.: S519586

Here is a summary of the key chemical properties and recommended storage conditions for astringin as

found in the literature.

Property Description / Value

CAS Number 29884-49-9 [1] [2]

Molecular Formula C20H22009 [1] [2]

Molecular Weight 406.4 g/mol [1]

Appearance Powder [1]

Recommended Storage Desiccate at -20°C [1]

Solubility (DMSO) 150 mg/mL (369.11 mM); may require ultrasonic treatment [1]

Experimental Protocols & Procedures

Here are some standard protocols for handling astringin in a laboratory setting.

Stock Solution Preparation
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e Calculations: Determine the mass of astringin needed to achieve your desired stock concentration
and volume. The molecular weight (406.4 g/mol) can be used for molarity calculations [1].

¢ Weighing: Weigh the calculated amount of astringin powder in a clean vial [1].

¢ Dissolution: Add the appropriate volume of DMSO to dissolve the powder. The supplier notes that
warming the tube to 37°C and using an ultrasonic bath can help achieve a higher solubility [1].

¢ Aliquoting and Storage: It is recommended to prepare and use the solution on the same day. If
necessary, the stock solution can be aliquoted, sealed, and stored below -20°C for several months

[1].

Handling Pre-Packaged Product

Astringin is often sold as a lyophilized powder. To avoid loss or contamination:

e The product may adhere to the neck or cap of the vial during shipping. Gently shake the vial before
opening to ensure the powder is at the bottom [1].

e For liquid products, a brief centrifugation (e.g., 500 x g) is recommended to gather the liquid at the
vial's bottom [1].

Stability Considerations & Knowledge Gaps

The provided search results lack detailed stability studies for astringin. The following points are based on
general laboratory practices and the supplier's recommendations, as specific data on pH stability, degradation

kinetics, and stability in aqueous buffers is not available in the searched literature.

¢ Solution Stability: While stock solutions in DMSO can be stored for months at -20°C, the stability of
astringin in aqueous solutions (e.g., cell culture media or buffered solutions) is not specified and
should be determined empirically [1].

¢ Freeze-Thaw Cycles: The stability of astringin solutions through multiple freeze-thaw cycles has not
been reported. The recommendation to use solutions on the same day suggests limited stability upon
thawing [1].

¢ Analytical Verification: For critical experiments, it is highly advisable to verify the concentration and
purity of your astringin solutions after preparation and storage using a validated analytical method,
such as High-Performance Liquid Chromatography (HPLC).

Experimental Workflow for Stability Assessment
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To systematically address the lack of specific stability data, you can establish an in-house stability profile.

The following diagram outlines a potential workflow for this assessment.
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Frequently Asked Questions
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Q1: What is the solubility of astringin in solvents other than DMSQO? The provided search results only
specify solubility in DMSO [1]. Solubility in other common solvents like water, ethanol, or methanol is not

detailed and would need to be determined experimentally.

Q2: How should I handle astringin to ensure its stability? The core recommendations are to store the
powder desiccated at -20°C and to prepare stock solutions fresh when possible [1]. For long-term storage of

solutions, keep them below -20°C in sealed vials [1].

Q3: The powder is stuck to the neck of the vial. What should I do? This is a common occurrence. Gently

tap or shake the vial to dislodge the powder to the bottom before opening to prevent loss [1].

Key Troubleshooting Tips

e Low Solubility: If astringin does not dissolve completely in DMSO, try warming the vial to 37°C
and using an ultrasonic bath for a short period [1].

¢ Unexpected Experimental Results: If your biological assays show inconsistent results, verify the
integrity and concentration of your astringin stock solution using HPLC. Degradation of the
compound could be a contributing factor.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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